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Compound of Interest

Compound Name: Ethyl 3,5-dinitrobenzoate

Cat. No.: B1581897 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of Ethyl 3,5-
dinitrobenzoate, a compound often used in the derivatization of alcohols for characterization

and as a potential intermediate in pharmaceutical synthesis. The following sections detail the

chemical reaction, experimental procedures, and physical properties of the resulting ester.

Chemical Reaction
The synthesis involves the esterification of 3,5-dinitrobenzoyl chloride with ethanol. The

reaction proceeds via a nucleophilic acyl substitution mechanism where the ethanol acts as the

nucleophile, attacking the electrophilic carbonyl carbon of the acid chloride. The subsequent

loss of a chloride ion and a proton results in the formation of the ethyl ester and hydrochloric

acid as a byproduct.

Reaction Scheme:

Experimental Protocols
This section outlines the necessary reagents, equipment, and a step-by-step procedure for the

synthesis of Ethyl 3,5-dinitrobenzoate.

Materials and Reagents:

3,5-Dinitrobenzoyl chloride
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Ethanol (absolute or 95%)

Sodium carbonate (Na₂CO₃) or Sodium hydroxide (NaOH) solution (2%)

Deionized water

Ice

Equipment:

Round-bottom flask or a large test tube

Reflux condenser (optional, depending on scale)

Heating mantle or water bath

Stirring apparatus (magnetic stirrer and stir bar)

Hirsch funnel or Büchner funnel for filtration

Filtration flask

Beakers

Glass rod

Spatula

Melting point apparatus

Procedure:

Reaction Setup: In a clean, dry round-bottom flask or large test tube, place 3,5-

dinitrobenzoyl chloride. For a small-scale reaction, one might use approximately 0.3 g of the

acid chloride.[1]

Addition of Alcohol: Add a slight excess of ethanol to the reaction vessel. For 0.3 g of 3,5-

dinitrobenzoyl chloride, approximately 30 drops of ethanol can be used.[1]
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Heating: Gently heat the mixture while stirring to melt the solid 3,5-dinitrobenzoyl chloride.

Maintain the temperature for approximately 5-10 minutes to ensure the reaction goes to

completion.[1][2] The mixture should remain in a liquid state during this time.[1]

Cooling and Solidification: Allow the reaction mixture to cool to room temperature. The

product, crude Ethyl 3,5-dinitrobenzoate, should solidify. If it hardens, the crystalline mass

can be broken up with a spatula or glass rod.[1]

Neutralization and Washing: Add approximately 5 mL of a 2% sodium carbonate or sodium

hydroxide solution to the solidified product and stir or grind the mixture vigorously for about 5

minutes.[1][3] This step neutralizes the hydrochloric acid byproduct and removes any

unreacted 3,5-dinitrobenzoyl chloride.

Isolation of Crude Product: Collect the solid crude product by vacuum filtration using a Hirsch

or Büchner funnel. Wash the solid with two portions of water to remove any remaining salts.

[1]

Recrystallization: Purify the crude product by recrystallization. Transfer the solid to a beaker

and add a minimum amount of hot ethanol to dissolve it. If the solid is highly soluble, water

can be added dropwise to the hot solution until cloudiness appears, and then a few drops of

ethanol are added to redissolve the precipitate, ensuring a saturated solution.[3]

Crystallization and Drying: Allow the solution to cool slowly to room temperature, and then

cool further in an ice bath to maximize crystal formation. Collect the purified crystals by

vacuum filtration, wash with a small amount of cold ethanol-water mixture, and dry them.[3]

Data Presentation
The following table summarizes the key quantitative data and physical properties of Ethyl 3,5-
dinitrobenzoate.
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Property Value Reference(s)

Molecular Formula C₉H₈N₂O₆ [4][5]

Molecular Weight 240.17 g/mol [4][6]

Melting Point 92-95 °C [4]

Boiling Point 382.88 °C [4]

Appearance Solid [6]

CAS Number 618-71-3 [5]

Visualizations
The following diagrams illustrate the chemical structure, the overall synthesis workflow, and the

reaction mechanism.

Reactants
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Caption: Chemical reaction for the synthesis of Ethyl 3,5-dinitrobenzoate.
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Caption: Experimental workflow for the synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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